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Compound of Interest

Compound Name: 1-Boc-4-Formyl-4-methylpiperidine

Cat. No.: B070092

In-Depth Technical Guide: 1-Boc-4-Formyl-4-
methylpiperidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, properties, and a
conceptual synthetic pathway for 1-Boc-4-formyl-4-methylpiperidine, a key building block in
medicinal chemistry and drug development.

Core Molecular Data

1-Boc-4-formyl-4-methylpiperidine, with the CAS Number 189442-92-0, is a piperidine
derivative featuring a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom, and both
a formyl and a methyl group at the 4-position.[1] This substitution pattern makes it a valuable
intermediate for the synthesis of complex heterocyclic compounds.

Quantitative Molecular Data
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Property Value Reference
Molecular Formula C12H21NO3 [1]
Molecular Weight 227.3 g/mol [1]
, CC1(CCN(CC1)C(=0)OC(C)
Canonical SMILES [1]
(©)c)c=0
CAS Number 189442-92-0 [1]

Molecular Structure

The two-dimensional structure of 1-Boc-4-formyl-4-methylpiperidine is depicted below,
generated from its canonical SMILES representation.

le.1-Boc-4-formyl-4-methylpiperidine Structure

Caption: 2D structure of 1-Boc-4-formyl-4-methylpiperidine.

Conceptual Synthetic Workflow

While a specific, detailed experimental protocol for the synthesis of 1-Boc-4-formyl-4-
methylpiperidine is not readily available in the public domain, a logical synthetic route can be
conceptualized based on established organic chemistry principles. A plausible approach
involves the oxidation of a primary alcohol precursor. This conceptual workflow is outlined
below.
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L Oxidizing Agent
1-Boc-4-(hydroxymethyl)-4-methylpiperidine (e.9., PCC, Swern Oxidation)

b

Reaction in
appropriate solvent
(e.g., Dichloromethane)

Oxidation

1-Boc-4-formyl-4-methylpiperidine

Click to download full resolution via product page
Caption: Conceptual workflow for the synthesis of 1-Boc-4-formyl-4-methylpiperidine.

Experimental Protocols (Conceptual)

The following outlines a conceptual experimental protocol for the synthesis of 1-Boc-4-formyl-
4-methylpiperidine based on the workflow above. This is a generalized procedure and would
require optimization for specific laboratory conditions.

Obijective: To synthesize 1-Boc-4-formyl-4-methylpiperidine via the oxidation of 1-Boc-4-
(hydroxymethyl)-4-methylpiperidine.

Materials:

1-Boc-4-(hydroxymethyl)-4-methylpiperidine (starting material)

Pyridinium chlorochromate (PCC) or reagents for Swern oxidation (oxalyl chloride, DMSO,
triethylamine)

Anhydrous dichloromethane (DCM) as solvent

Silica gel for column chromatography
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» Standard laboratory glassware and equipment
Procedure (using PCC):

e Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 1-Boc-4-(hydroxymethyl)-4-methylpiperidine in anhydrous dichloromethane.

o Reaction: To the stirred solution, add pyridinium chlorochromate (PCC) portion-wise at room
temperature. The amount of PCC should be in slight excess relative to the starting material.

» Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the
starting material is consumed.

o Work-up: Upon completion, dilute the reaction mixture with diethyl ether and filter through a
pad of silica gel to remove the chromium salts.

 Purification: Concentrate the filtrate under reduced pressure. The crude product can then be
purified by flash column chromatography on silica gel using an appropriate eluent system
(e.g., a mixture of hexane and ethyl acetate) to yield pure 1-Boc-4-formyl-4-
methylpiperidine.

e Characterization: Confirm the identity and purity of the final product using analytical
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b070092#1-boc-4-formyl-4-methylpiperidine-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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